Cas no 52819-42-8 (N,N,3-trimethyl-1-benzofuran-2-carboxamide)

• Product Name: N,N,3-trimethyl-1-benzofuran-2-carboxamide
• CAS No: 52819-42-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD09965490
• CID: 3252134
• PubChem ID: 24229793
• Update Time: 2025-05-24

N,N,3-trimethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, N,N,3-TRIMETHYL-
• N,N,3-trimethyl-1-benzofuran-2-carboxamide
• DTXSID10640491
• EN300-9266580
• G40459
• 52819-42-8
• N,N,3-Trimethylbenzofuran-2-carboxamide
• AKOS008974085
• DTXCID60591242

• MDL： MFCD09965490
• Inchi： 1S/C12H13NO2/c1-8-9-6-4-5-7-10(9)15-11(8)12(14)13(2)3/h4-7H,1-3H3
• InChI Key： KTCSLSTYOZSYLF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(N(C)C)=O

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.5Ų

Additional information on N,N,3-trimethyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N,N,3-trimethyl-1-benzofuran-2-carboxamide (CAS No. 52819-42-8)

N,N,3-trimethyl-1-benzofuran-2-carboxamide (CAS No. 52819-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzofuran derivative is characterized by a carboxamide functional group, which enhances its potential for diverse applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders. The compound's methyl-substituted benzofuran core contributes to its stability and bioavailability, making it a promising candidate for further study.

In recent years, the demand for N,N,3-trimethyl-1-benzofuran-2-carboxamide has surged, driven by its potential in medicinal chemistry and material science. A growing body of literature highlights its utility as a building block for synthesizing more complex molecules. For instance, its carboxamide moiety allows for facile modifications, enabling researchers to tailor its properties for specific applications. This adaptability has led to increased interest in its use for high-throughput screening and structure-activity relationship (SAR) studies, particularly in the context of enzyme inhibition and receptor modulation.

One of the most frequently asked questions about CAS No. 52819-42-8 revolves around its synthetic pathways and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high-purity samples. Additionally, the compound's solubility profile in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various experimental setups. Researchers also inquire about its stability under different conditions, which is critical for long-term storage and handling.

The eco-friendly synthesis of N,N,3-trimethyl-1-benzofuran-2-carboxamide is another hot topic, aligning with the global push toward green chemistry. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production. This focus on sustainability has resonated with industries seeking bio-based alternatives to traditional chemical processes. Moreover, the compound's potential in biodegradable materials has sparked interest in its application beyond pharmaceuticals.

From a commercial perspective, CAS No. 52819-42-8 is often discussed in the context of supply chain resilience and cost-effective manufacturing. Suppliers are increasingly adopting just-in-time inventory strategies to meet fluctuating demand. The compound's patent landscape is also a point of interest, with several filings highlighting its use in novel therapeutic agents. As the market for specialty chemicals expands, N,N,3-trimethyl-1-benzofuran-2-carboxamide is poised to play a pivotal role in driving innovation.

In summary, N,N,3-trimethyl-1-benzofuran-2-carboxamide (CAS No. 52819-42-8) represents a versatile and valuable compound with broad applications in research and industry. Its structural versatility, combined with advancements in sustainable synthesis, positions it as a key player in the future of organic chemistry. Whether for drug development or material engineering, this compound continues to inspire new avenues of scientific exploration.